![molecular formula C21H26N2O4 B2589571 1-(2,4-Dihydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone CAS No. 1021218-54-1](/img/structure/B2589571.png)
1-(2,4-Dihydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone
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Description
1-(2,4-Dihydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Synthesis
- Electrochemical Synthesis of Substituted Phenylpiperazines : A study by Nematollahi & Amani (2011) explored the electrochemical oxidation of related compounds, leading to new phenylpiperazine derivatives. This research contributes to developing environmentally friendly methods for synthesizing phenylpiperazine derivatives (Nematollahi & Amani, 2011).
Biological Properties
- Biological Properties of Arylpiperazine Derivatives : Research by Gevorgyan et al. (2017) focused on the synthesis and biological properties of certain arylpiperazine derivatives. Some of these derivatives showed anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Gevorgyan et al., 2017).
Antimicrobial Activity
- Antimicrobial Activity of 3,4′-Bipyrazoles : Ashok et al. (2014) reported on the synthesis of 3′,5-Diaryl-1′-phenyl-3,4-dihydro-1′H,2H-3,4′-bipyrazoles, exhibiting good antibacterial and antifungal activities. These compounds were evaluated against various bacterial strains, including Staphylococcus aureus and Escherichia coli (Ashok et al., 2014).
Computational and Vibrational Studies
- Conformational and Vibrational Studies of Arylpiperazine-based Drugs : A study by Onawole et al. (2017) provided a computational assessment of biochemical properties and vibrational assignments for a synthesized arylpiperazine-based drug. This research aids in understanding the molecular docking mechanism of such molecules in human receptors (Onawole et al., 2017).
Learning and Memory Dysfunction
- Improvement of Learning and Memory Dysfunction in Mice : A study by Zhang Hong-ying (2012) investigated the effects of certain ether derivatives on learning and memory reconstruction dysfunction in mice, demonstrating potential neuroprotective effects (Zhang Hong-ying, 2012).
Properties
IUPAC Name |
1-[2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl]-2-(2-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-22-9-11-23(12-10-22)14-17-18(24)8-7-16(21(17)26)19(25)13-15-5-3-4-6-20(15)27-2/h3-8,24,26H,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNRVLSKUZSEFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=C(C=CC(=C2O)C(=O)CC3=CC=CC=C3OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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